Cas no 27356-39-4 (7-Methyl-2-phenylquinoline)

• Product Name: 7-Methyl-2-phenylquinoline
• CAS No: 27356-39-4
• MF: C₁₆H₁₃N
• MW: 219.281123876572
• CID: 286911
• PubChem ID: 287715
• Update Time: 2025-10-28

7-Methyl-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-2-phenylquinoline
• 2-Phenyl-7-methylquinoline
• Quinoline,7-methyl-2-phenyl-
• SS-5292
• NSC-147795
• 7-Methyl-2-Phenyl-Quinoline
• FT-0710786
• SCHEMBL398766
• NSC147795
• 27356-39-4
• SB71153
• AKOS016004371
• DTXSID70301990
• DA-19537

• MDL： MFCD18448728
• Inchi： 1S/C16H13N/c1-12-7-8-14-9-10-15(17-16(14)11-12)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： MXYQBWLLLVCZLN-UHFFFAOYSA-N
• SMILES： N1C(=CC=C2C=CC(C)=CC=12)C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.10489
• Monoisotopic Mass: 219.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Density: 1.105
• Boiling Point: 378.9°C at 760 mmHg
• Flash Point: 165.7°C
• Refractive Index: 1.641
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 7-Methyl-2-phenylquinoline

7-Methyl-2-phenylquinoline: A Comprehensive Overview

7-Methyl-2-phenylquinoline, also known by its CAS number 27356-39-4, is a heterocyclic aromatic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The substitution pattern in 7-Methyl-2-phenylquinoline introduces unique electronic and structural properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 7-Methyl-2-phenylquinoline typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. Recent advancements in catalytic processes have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the scalability of production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of chemical properties, 7-Methyl-2-phenylquinoline exhibits strong fluorescence under UV light due to its extended conjugated system. This property has led to its application as a fluorescent probe in sensing and imaging technologies. For instance, studies have demonstrated its potential as a sensor for metal ions, such as Fe³⁺ and Cu²⁺, where the fluorescence intensity changes in response to the presence of these ions. This makes it a promising candidate for environmental monitoring and biomedical diagnostics.

The electronic properties of 7-Methyl-2-phenylquinoline also make it an attractive material for optoelectronic devices. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic cells. Its ability to absorb visible light efficiently and emit photons with high quantum yields contributes to improved device performance. Additionally, its thermal stability under operating conditions enhances the longevity of these devices, making it a viable option for next-generation electronics.

Beyond its optical applications, 7-Methyl-2-phenylquinoline has shown potential in the field of drug discovery. Its structural similarity to certain bioactive compounds suggests that it could serve as a scaffold for developing new pharmaceutical agents. For example, studies have explored its anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Furthermore, its ability to interact with biological membranes makes it a candidate for drug delivery systems.

In conclusion, 7-Methyl-2-phenylquinoline, with its CAS number 27356-39-4, stands out as a versatile compound with diverse applications across multiple disciplines. From fluorescence sensing to optoelectronics and drug discovery, this molecule continues to be a focal point in cutting-edge research. As advancements in synthetic methods and material science progress, the potential uses of 7-Methyl-2-phenylquinoline are expected to expand further, solidifying its role as an essential compound in modern chemistry.